N-(4-fluoro-2-methylphenyl)-3-[1-(2-thienylmethyl)-3-piperidinyl]propanamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-3-[1-(thiophen-2-ylmethyl)piperidin-3-yl]propanamide
• InChI: InChI=1S/C20H25FN2OS/c1-15-12-17(21)7-8-19(15)22-20(24)9-6-16-4-2-10-23(13-16)14-18-5-3-11-25-18/h3,5,7-8,11-12,16H,2,4,6,9-10,13-14H2,1H3,(H,22,24)
• InChI Key: MCLPRWXFNACTQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)CCC2CCCN(C2)CC3=CC=CS3
• Molecular Formula: C20H25FN2OS
• Molecular Weight: 360.5 g/mol

Description

N-(4-fluoro-2-methylphenyl)-3-[1-(2-thienylmethyl)-3-piperidinyl]propanamide, commonly known as FMTP, is a synthetic compound that belongs to the class of amide-based compounds. FMTP has gained significant attention in the scientific community due to its potential therapeutic applications in various fields.

Mechanism of Action

The mechanism of action of FMTP is primarily attributed to its interaction with the dopamine D3 receptor. FMTP acts as a selective antagonist of the D3 receptor, which regulates the release of dopamine in the brain. By blocking the D3 receptor, FMTP reduces the release of dopamine, which is associated with several neuropsychiatric disorders. In addition, FMTP has been reported to exhibit anticancer properties by inhibiting the growth of cancer cells through the induction of apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of FMTP are primarily related to its interaction with the dopamine D3 receptor. By blocking the D3 receptor, FMTP reduces the release of dopamine, which is associated with several neuropsychiatric disorders. In addition, FMTP has been reported to exhibit anticancer properties by inducing apoptosis in cancer cells. However, the exact biochemical and physiological effects of FMTP are still under investigation, and more research is needed to fully understand its therapeutic potential.

Advantages and Limitations for Lab Experiments

FMTP has several advantages for lab experiments, including its high selectivity for the dopamine D3 receptor and its potential therapeutic applications in various fields. However, FMTP also has several limitations, including its poor solubility in water and its potential toxicity at high doses. Therefore, caution should be exercised when using FMTP in lab experiments, and appropriate safety measures should be taken.

Future Directions

Several future directions can be explored in the research of FMTP. One potential direction is the development of novel FMTP derivatives with improved solubility and reduced toxicity. Another direction is the investigation of FMTP's potential therapeutic applications in other fields, such as pain management and neurodegenerative diseases. Furthermore, more research is needed to fully understand the mechanism of action of FMTP and its biochemical and physiological effects. Overall, FMTP has significant potential for the development of novel therapeutics, and further research is needed to fully explore its therapeutic potential.

Synthesis Methods

FMTP can be synthesized using a multistep process that involves the reaction of 4-fluoro-2-methylbenzoic acid with thionyl chloride and subsequent reaction with 1-(2-thienylmethyl)-piperidine. The resulting compound is then reacted with 3-bromo-1-propanol to yield FMTP. This synthesis method has been reported in several research articles and is considered reliable.

Scientific Research Applications

FMTP has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and cancer research. In neuroscience, FMTP has been shown to act as a selective antagonist of the dopamine D3 receptor, which is implicated in several neuropsychiatric disorders, including addiction and schizophrenia. FMTP has also been reported to exhibit anticancer properties by inhibiting the growth of cancer cells in vitro.